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Compound of Interest

Compound Name: Ctpb

Cat. No.: B1669723

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histone acetyltransferases (HATS) are a class of enzymes that play a crucial role in the
regulation of gene expression by catalyzing the transfer of an acetyl group from acetyl-CoA to
lysine residues on histone proteins. This post-translational modification is generally associated
with a more open chromatin structure, facilitating transcription. The p300/CBP family of HATs
are particularly important as they act as transcriptional co-activators in numerous cellular
processes. Dysregulation of p300/CBP activity has been implicated in various diseases,
including cancer.

CTPB (N-(4-chloro-3-(trifluoromethyl)phenyl)-2-ethoxy-6-pentadecyl-benzamide) is a small
molecule activator of the p300 histone acetyltransferase. It has been shown to selectively
enhance the catalytic activity of p300, making it a valuable tool for studying the function of this
enzyme and for the screening and development of novel therapeutic agents targeting the
histone acetylation pathway. These application notes provide detailed protocols for performing
in vitro HAT assays using CTPB to assess its activating effect on p300.

Data Presentation

Table 1: Quantitative Data for CTPB Activation of p300 HAT Activity
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Parameter Value

Source

Maximal Activation

. 275 uM [1]
Concentration
Concentration Range for
o 25 - 300 pM [2]
Activity Increase
Optimal Acetylation of Histones
~200 pM [1]

H3 and H4

Signaling Pathway

The p300 histone acetyltransferase is a key regulator of gene transcription. Its activity is
controlled by a complex interplay of protein-protein interactions and post-translational
modifications. In a basal state, an autoinhibitory loop within the p300 protein can limit the
access of substrates to the catalytic site. Activators like CTPB are thought to modulate the
conformation of p300, leading to an enhancement of its HAT activity. This results in the

acetylation of histone and non-histone protein substrates, which in turn promotes gene

expression.
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Cellular Milieu

Histones
Substrate,

Acetyl-CoA

Gene Expression

Conformational Change
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Prepare Reagents:
- p300 Enzyme
- CTPB (and DMSO control)
- Histone Substrate
- Acetyl-CoA
- Assay Buffer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1669723?utm_src=pdf-custom-synthesis
https://www.apexbt.com/ctpb.html
https://www.researchgate.net/figure/CTPB-activates-histone-acetyltransferase-activity-of-p300-Histone-acetyltransferase_fig3_10867718
https://www.benchchem.com/product/b1669723#ctpb-in-vitro-hat-assay-protocol
https://www.benchchem.com/product/b1669723#ctpb-in-vitro-hat-assay-protocol
https://www.benchchem.com/product/b1669723#ctpb-in-vitro-hat-assay-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669723?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

